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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the current-state of knowledge on N-
(Mercaptomethyl)acetamide. Despite its simple structure, publicly available scientific literature

on this compound is notably scarce, precluding an in-depth review of its biological activities and

mechanisms of action at this time. This document summarizes the available physicochemical

data and proposes a viable synthetic route based on established methodologies for related

compounds.

Physicochemical Properties
N-(Mercaptomethyl)acetamide, with the IUPAC name N-(sulfanylmethyl)acetamide, is a small

molecule containing both an amide and a thiol functional group. These groups suggest

potential for hydrogen bonding and coordination with metal ions. Basic physicochemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C3H7NOS

Molecular Weight 105.16 g/mol

Canonical SMILES CC(=O)NCS

IUPAC Name N-(sulfanylmethyl)acetamide

XLogP3 -0.1

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
2 [1]

Synthesis of N-(Mercaptomethyl)acetamide
While no specific, detailed experimental protocol for the synthesis of N-
(Mercaptomethyl)acetamide was found in the reviewed literature, a plausible and established

method can be adapted from the synthesis of S-acetamidomethyl-L-cysteine.[2] This approach

involves the reaction of a thiol with N-(hydroxymethyl)acetamide. In this case, as N-
(Mercaptomethyl)acetamide is the target, a more direct approach starting from acetamide

and formaldehyde to generate N-(hydroxymethyl)acetamide, followed by reaction with a thiol

source, is proposed. A generalized workflow for such a synthesis is depicted below.
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Step 1: Formation of N-(hydroxymethyl)acetamide

Step 2: Thiolation

Purification

Acetamide

Reaction in aqueous media

Formaldehyde K2CO3 (cat.)

N-(hydroxymethyl)acetamide

Acid-catalyzed reaction

Thiol Source (e.g., Thioacetic acid followed by hydrolysis)

N-(Mercaptomethyl)acetamide

Purification (e.g., Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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